1-(2,5-dimethylphenyl)-4-(2-methoxybenzyl)piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-[(2-methoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C20H26N2O/c1-16-8-9-17(2)19(14-16)22-12-10-21(11-13-22)15-18-6-4-5-7-20(18)23-3/h4-9,14H,10-13,15H2,1-3H3
• InChI Key: HHASHPCZYZEYBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC=CC=C3OC
• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol

Description

1-(2,5-dimethylphenyl)-4-(2-methoxybenzyl)piperazine, also known as DMMDA-2 or 2,5-dimethoxy-4-(2-methoxybenzyl)phenethylamine, is a psychoactive drug that belongs to the phenethylamine family. It is a derivative of the more well-known psychedelic drug 2C-B. DMMDA-2 has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

1-(2,5-dimethylphenyl)-4-(2-methoxybenzyl)piperazine acts on the serotonin receptor 5-HT2A, which is responsible for regulating mood, cognition, and perception. It also activates other serotonin receptors, such as 5-HT2B and 5-HT2C, which are involved in appetite regulation and cardiovascular function. This compound's mechanism of action is similar to other psychedelic drugs, which are known to induce altered states of consciousness and mystical experiences.
Biochemical and Physiological Effects
This compound has been shown to increase levels of the neurotransmitter serotonin in the brain, which is responsible for regulating mood and emotion. It also increases levels of other neurotransmitters, such as dopamine and norepinephrine, which are involved in reward and motivation. This compound has been shown to have a low toxicity profile and is generally well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

1-(2,5-dimethylphenyl)-4-(2-methoxybenzyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a low toxicity profile. It also has a similar mechanism of action to other psychedelic drugs, which allows for comparison studies. However, this compound has limitations in terms of availability and legality, which can make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on 1-(2,5-dimethylphenyl)-4-(2-methoxybenzyl)piperazine. One area of interest is its potential therapeutic applications in mental health disorders, particularly depression, anxiety, and PTSD. Another area of interest is its mechanism of action and how it compares to other psychedelic drugs. Further research is also needed to explore the long-term effects and safety of this compound use.

Synthesis Methods

1-(2,5-dimethylphenyl)-4-(2-methoxybenzyl)piperazine can be synthesized through several methods, including the reaction of 2,5-dimethoxybenzaldehyde with 2-methoxybenzylamine, followed by reduction with sodium borohydride. Another method involves the reaction of 2,5-dimethoxybenzaldehyde with 2-methoxyphenethylamine, followed by reduction with lithium aluminum hydride.

Scientific Research Applications

1-(2,5-dimethylphenyl)-4-(2-methoxybenzyl)piperazine has been studied for its potential therapeutic applications, particularly in the treatment of depression, anxiety, and post-traumatic stress disorder (PTSD). Research has shown that this compound has a similar mechanism of action to other psychedelic drugs, such as LSD and psilocybin, which are known to have therapeutic effects on mental health disorders.